2,4,6-Trinitrobenzoic acid
2,4,6-Trinitrobenzoic acid
Trinitrobenzoic acid appears as a yellow crystalline solid high explosive. Easily ignited and burns vigorously when dry. Insoluble in water. Will burn when wet, although may be difficult to ignite. Produces toxic oxides of nitrogen during combustion. May explode under exposure to heat or fire. Primary hazard is blast of an instantaneous explosion, not flying projectiles or fragments.
Brand Name:
Vulcanchem
CAS No.:
129-66-8
VCID:
VC21015109
InChI:
InChI=1S/C7H3N3O8/c11-7(12)6-4(9(15)16)1-3(8(13)14)2-5(6)10(17)18/h1-2H,(H,11,12)
SMILES:
C1=C(C=C(C(=C1[N+](=O)[O-])C(=O)O)[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula:
C7H3N3O8
Molecular Weight:
257.11 g/mol
2,4,6-Trinitrobenzoic acid
CAS No.: 129-66-8
Cat. No.: VC21015109
Molecular Formula: C7H3N3O8
Molecular Weight: 257.11 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Trinitrobenzoic acid appears as a yellow crystalline solid high explosive. Easily ignited and burns vigorously when dry. Insoluble in water. Will burn when wet, although may be difficult to ignite. Produces toxic oxides of nitrogen during combustion. May explode under exposure to heat or fire. Primary hazard is blast of an instantaneous explosion, not flying projectiles or fragments. |
|---|---|
| CAS No. | 129-66-8 |
| Molecular Formula | C7H3N3O8 |
| Molecular Weight | 257.11 g/mol |
| IUPAC Name | 2,4,6-trinitrobenzoic acid |
| Standard InChI | InChI=1S/C7H3N3O8/c11-7(12)6-4(9(15)16)1-3(8(13)14)2-5(6)10(17)18/h1-2H,(H,11,12) |
| Standard InChI Key | KAQBNBSMMVTKRN-UHFFFAOYSA-N |
| SMILES | C1=C(C=C(C(=C1[N+](=O)[O-])C(=O)O)[N+](=O)[O-])[N+](=O)[O-] |
| Canonical SMILES | C1=C(C=C(C(=C1[N+](=O)[O-])C(=O)O)[N+](=O)[O-])[N+](=O)[O-] |
| Colorform | Orthorhombic or rhombohedral crystals from wate |
| Melting Point | 228.7 °C (decomposes) |
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